Cas no 1251702-98-3 (N-[(4-fluorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide)

• Product Name: N-[(4-fluorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide
• CAS No: 1251702-98-3
• MF: C₂₅H₁₉FN₄O₂
• MW: 426.442368745804
• CID: 5398112
• Update Time: 2025-05-26

N-[(4-fluorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• FTYUAPGTJVEYFE-UHFFFAOYSA-N
• N-[(4-fluorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

• Inchi： 1S/C25H19FN4O2/c1-15-2-9-19(10-3-15)30-25(32)21-14-27-22-11-6-17(12-20(22)23(21)29-30)24(31)28-13-16-4-7-18(26)8-5-16/h2-12,14,29H,13H2,1H3,(H,28,31)
• InChI Key： JEOQTMGNKACDTF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(NCC3=CC=C(F)C=C3)=O)=CC=2)C2NN(C3=CC=C(C)C=C3)C(=O)C=2C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides

Additional information on N-[(4-fluorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide

Comprehensive Analysis of N-[(4-fluorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide (CAS 1251702-98-3)

The compound N-[(4-fluorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide (CAS 1251702-98-3) represents a sophisticated heterocyclic molecule with significant potential in medicinal chemistry. Its unique structure combines a pyrazoloquinoline core with a fluorophenyl and methylphenyl substitution pattern, making it a subject of interest for researchers exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to contemporary scientific inquiries.

One of the most searched questions in the field of organic chemistry is: "What are the applications of pyrazoloquinoline derivatives?" The answer lies in their diverse pharmacological activities. The N-[(4-fluorophenyl)methyl] moiety in this compound enhances its binding affinity to specific biological targets, while the 3-oxo-2H,3H,5H configuration contributes to its stability. Researchers are particularly interested in its potential as a modulator of enzyme activity, given the rising demand for targeted therapies in conditions like inflammation and metabolic disorders.

Another trending topic is the "role of fluorinated compounds in drug discovery." Fluorine atoms, as seen in the 4-fluorophenyl group of this molecule, are known to improve pharmacokinetic properties such as membrane permeability and metabolic stability. This aligns with the growing emphasis on AI-driven drug design, where computational models predict the efficacy of fluorinated scaffolds. CAS 1251702-98-3 exemplifies how strategic fluorination can optimize a compound's bioactivity.

The carboxamide functional group in this molecule also warrants attention. Frequently searched terms like "carboxamide derivatives in cancer research" highlight its relevance. While this compound is not a therapeutic agent itself, its structural features are analogous to those investigated in oncology. The 4-methylphenyl substituent, for instance, is a common pharmacophore in kinase inhibitors, a hot topic in precision medicine discussions.

From a synthetic chemistry perspective, queries such as "how to synthesize pyrazolo[4,3-c]quinoline derivatives" reflect the technical interest in this scaffold. The 3-oxo-2H,3H,5H ring system requires multi-step protocols, often involving cyclization and oxidation steps. Recent advancements in green chemistry have spurred innovations in producing such complex heterocycles with reduced environmental impact.

In summary, N-[(4-fluorophenyl)methyl]-2-(4-methylphenyl)-3-oxo-2H,3H,5H-pyrazolo[4,3-c]quinoline-8-carboxamide (CAS 1251702-98-3) embodies the intersection of cutting-edge organic synthesis and biomedical exploration. Its design addresses key challenges in modern drug development, resonating with trends like fragment-based drug design and computational ADMET prediction. As the scientific community continues to explore its derivatives, this compound remains a valuable reference point for innovation.